2,4-dimethoxy-N-(2-methoxy-2-(o-tolyl)ethyl)benzamide

• IUPAC Name: 2,4-dimethoxy-N-[2-methoxy-2-(2-methylphenyl)ethyl]benzamide
• InChI: InChI=1S/C19H23NO4/c1-13-7-5-6-8-15(13)18(24-4)12-20-19(21)16-10-9-14(22-2)11-17(16)23-3/h5-11,18H,12H2,1-4H3,(H,20,21)
• InChI Key: AZPXXZRIDHJYKN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(CNC(=O)C2=C(C=C(C=C2)OC)OC)OC
• Molecular Formula: C19H23NO4
• Molecular Weight: 329.4 g/mol
• CAS No.: 1797877-81-6

Description

The compound “2,4-dimethoxy-N-(2-methoxy-2-(o-tolyl)ethyl)benzamide” is a benzamide derivative. Benzamides are a class of compounds containing a benzene ring attached to an amide group. They are known to exhibit a wide range of biological activities and are used in various fields such as medicine and industry.

Chemical Reactions Analysis

Benzamides can undergo a variety of chemical reactions. For example, aromatic nucleophilic substitution reactions have been reported for 2,4-dimethoxynitrobenzene.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Generally, benzamides are solid at room temperature and exhibit strong hydrogen bonding due to the presence of the amide group.

Scientific Research Applications

Synthesis and Potential Therapeutic Applications

• Synthesis of Analogs for Drug Development : Research into the synthesis of chemical compounds related to 2,4-dimethoxy-N-(2-methoxy-2-(o-tolyl)ethyl)benzamide has led to the development of potential therapeutic agents. For instance, compounds have been synthesized with the aim of exploring their pharmacological activities, such as gastrointestinal prokinetic activity, suggesting a new type of gastrointestinal prokinetic agent (Sakaguchi et al., 1992)(Sakaguchi et al., 1992).

• Radiosynthesis for PET Radiotracer Development : A study on the radiosynthesis of a compound related to this compound aimed at developing a potential PET radiotracer for the glycine transporter GlyT-2. This research signifies the compound's utility in neuroimaging and the study of neurological disorders (Tian et al., 2006)(Tian et al., 2006).

• Antipsychotic Agents Synthesis : Another study focused on synthesizing and evaluating the antidopaminergic properties of related compounds, highlighting their potential as atypical, highly potent antipsychotic agents. This suggests the compound's relevance in developing treatments for psychiatric disorders (Högberg et al., 1990)(Högberg et al., 1990).

Chemical Synthesis and Characterization

• Chemical Synthesis Techniques : Studies have detailed the chemical synthesis processes involving this compound, contributing to the broader chemical and pharmaceutical research fields by providing insights into synthetic pathways and methodologies (Owton et al., 1995)(Owton et al., 1995).

Mechanism of Action

The mechanism of action would depend on the specific application of the compound. For instance, some benzamides are known to exhibit antidepressant activity via their interaction with monoamine neurotransmitters.